Cas no 2227672-71-9 (rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine
• CAS No: 2227672-71-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6423082
• PubChem ID: 94557760
• Update Time: 2025-07-19

rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine
• EN300-1819436
• rac-[(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropyl]methanamine
• 2227672-71-9

• Inchi： 1S/C11H14FN/c1-7-4-9(12)2-3-10(7)11-5-8(11)6-13/h2-4,8,11H,5-6,13H2,1H3/t8-,11+/m0/s1
• InChI Key： WJMIKVCEQHTAPZ-GZMMTYOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine (CAS No. 2227672-71-9)

Rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227672-71-9, represents a novel molecular entity with a complex structural framework that has been engineered for potential therapeutic applications. The intricate arrangement of atoms within its molecular structure, featuring a cyclopropyl moiety linked to an amine group and a fluoro-substituted aromatic ring, positions it as a candidate for further exploration in drug discovery and development.

The chemical structure of rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine is characterized by its stereochemistry, which is denoted by the (1R,2R) configuration. This specific stereochemical arrangement is critical as it influences the compound's biological activity and interactions with biological targets. The presence of a fluoro substituent at the 4-position of the aromatic ring adds another layer of complexity, potentially modulating the compound's pharmacokinetic properties and enhancing its binding affinity to biological receptors.

In recent years, there has been a surge in research focused on the development of novel compounds with fluorine substituents due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The incorporation of a fluoro group into pharmaceutical molecules has been well-documented to enhance their pharmacological properties. For instance, fluoro compounds often exhibit increased bioavailability and prolonged half-life, making them more effective in therapeutic settings. The compound rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine leverages these advantages, positioning it as a promising candidate for further investigation.

The cyclopropyl group in the molecular structure of this compound contributes to its unique physicochemical properties. Cyclopropyl-containing molecules are known for their rigidity and stability, which can enhance their interaction with biological targets. This structural feature may be particularly beneficial in designing molecules that require precise spatial orientation to exert their biological effects. The combination of the cyclopropyl moiety with the fluoro-substituted aromatic ring creates a scaffold that is both structurally interesting and biologically relevant.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques are being employed to elucidate how structural modifications can influence pharmacological outcomes. The compound rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine is being studied under these frameworks to determine its potential as a lead molecule for drug development.

One of the key areas of investigation is the compound's interaction with biological targets such as enzymes and receptors. By understanding how this molecule binds to its targets, researchers can gain insights into its mechanism of action and potential therapeutic applications. Preclinical studies are being conducted to evaluate the compound's efficacy and safety profile in various models. These studies aim to provide a foundation for further development into clinical trials.

The synthesis of rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of stereochemistry and functional group transformations to achieve the desired molecular architecture. Advanced synthetic techniques are being employed to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacological profiles due to their enhanced metabolic stability and lipophilicity. This makes them attractive candidates for drug development. The presence of a fluoro group in rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine is likely to contribute to these favorable properties, making it a promising candidate for further exploration.

In conclusion, rac-(1R,2R)-2-(4-fluoro-2-methylphenyl)cyclopropylmethanamine (CAS No. 2227672-71-9) is a structurally complex and biologically relevant compound that holds significant promise in the field of pharmaceutical chemistry. Its unique molecular architecture, featuring a cyclopropyl moiety and a fluoro-substituted aromatic ring, positions it as a candidate for further exploration in drug discovery and development. Ongoing research aims to elucidate its pharmacological properties and potential therapeutic applications, making it an exciting subject of study in medicinal chemistry.